Cas no 140836-83-5 (Benzene, 1-methoxy-4-(2-methyl-3-butenyl)-)

• Product Name: Benzene, 1-methoxy-4-(2-methyl-3-butenyl)-
• CAS No: 140836-83-5
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 1297178
• PubChem ID: 15169395
• Update Time: 2025-04-20

Benzene, 1-methoxy-4-(2-methyl-3-butenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-methoxy-4-(2-methyl-3-butenyl)-
• 1-methoxy-4-(2-methylbut-3-enyl)benzene
• 140836-83-5
• 1-Methoxy-4-(2-methylbut-3-en-1-yl)benzene
• DTXSID20569482

• Inchi： 1S/C12H16O/c1-4-10(2)9-11-5-7-12(13-3)8-6-11/h4-8,10H,1,9H2,2-3H3
• InChI Key： MGUCZBCRDVJKDA-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CC(C=C)C

Computed Properties

• Exact Mass: 176.12018
• Monoisotopic Mass: 176.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23